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Compound of Interest

Compound Name: Celesticetin

Cat. No.: B15582771 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Celesticetin (CAS: 2520-21-0) containing

detailed disposal procedures could not be located in the conducted search. The following

guidance is based on general best practices for the handling and disposal of research-grade

antibiotic compounds with unknown or incomplete hazard information. It is imperative that you

consult with your institution's Environmental Health and Safety (EHS) department before

proceeding with any disposal activities. This document should be used as a supplementary

resource to your institution's specific policies and procedures.

The proper disposal of any chemical is paramount to ensuring the safety of laboratory

personnel and protecting the environment. For a compound like Celesticetin, an antibiotic

produced by Streptomyces caelestis, a cautious and systematic approach is required in the

absence of a specific Safety Data Sheet.[1]

Initial Hazard Assessment
Given the lack of a specific SDS, a preliminary hazard assessment is the first critical step. This

involves:

Reviewing Available Data: Celesticetin is known to be active against gram-positive

organisms and some plant pathogens.[2] Its molecular formula is C24H36N2O9S.[3][4]

While detailed toxicity data is not readily available in the search results, its classification as

an antibiotic suggests it should be handled with care to prevent environmental release and

the potential for contributing to antimicrobial resistance.
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Consulting Institutional Resources: Your institution's EHS department is the primary resource

for guidance on handling and disposing of chemicals with incomplete hazard information.

They can provide specific protocols based on federal, state, and local regulations.

General Disposal Procedures for Celesticetin Waste
As a general principle, antibiotic waste, especially in concentrated forms, should be treated as

hazardous chemical waste.[5] Do not dispose of Celesticetin or its concentrated solutions

down the drain.[5]

Step 1: Segregation and Collection

Segregate Celesticetin waste at the point of generation.[6]

Use dedicated, properly labeled, leak-proof containers for collecting Celesticetin waste.[6]

The containers should be in good condition and compatible with the chemical.

Step 2: Waste Stream Management

Different types of waste generated during research involving Celesticetin should be handled

as follows:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15582771?utm_src=pdf-body
https://mcfenvironmental.com/waste-management-requirements-pharmaceutical/
https://www.benchchem.com/product/b15582771?utm_src=pdf-body
https://mcfenvironmental.com/waste-management-requirements-pharmaceutical/
https://www.benchchem.com/product/b15582771?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC226500050&countryCode=US&language=en
https://www.benchchem.com/product/b15582771?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC226500050&countryCode=US&language=en
https://www.benchchem.com/product/b15582771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Recommended Disposal Procedure

Unused or Expired Pure Celesticetin

Treat as hazardous chemical waste. Collect in a

clearly labeled, sealed container for disposal

through your institution's hazardous waste

program.

Concentrated Stock Solutions

Considered hazardous chemical waste.[5]

Collect in an approved container for chemical

waste and dispose of according to institutional

guidelines.[5] Do not attempt to decontaminate

with autoclaving or chemical disinfection.[5]

Contaminated Labware (e.g., vials, pipette tips,

gloves)

Place in a designated hazardous waste

container. If items are sharp, they must be

placed in an approved sharps container.[7]

These materials should be disposed of through

the hazardous waste stream.

Dilute Aqueous Solutions (e.g., from media)

While some facilities may permit drain disposal

of highly diluted, non-hazardous solutions after

neutralization, this is not recommended for

antibiotics without specific approval from your

EHS department due to environmental

concerns.[8] The preferred method is collection

for hazardous waste disposal.

Spill Cleanup Materials

Any materials used to clean up a spill of

Celesticetin should be collected in a sealed bag

or container, labeled as hazardous waste, and

disposed of accordingly.

Step 3: Storage and Labeling

Store waste containers in a designated, secure area away from incompatible materials.[8]

Ensure all waste containers are clearly labeled with the contents ("Celesticetin Waste"), the

associated hazards (e.g., "Hazardous Chemical Waste," "Antibiotic Waste"), and the date of

accumulation.
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Step 4: Final Disposal

Arrange for the pickup and disposal of Celesticetin waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Ensure all required documentation, such as a hazardous waste manifest, is completed

accurately.

Experimental Workflow for Disposal Decision-
Making
The following diagram illustrates a logical workflow for determining the proper disposal path for

Celesticetin waste in a research setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15582771?utm_src=pdf-body
https://www.benchchem.com/product/b15582771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Celesticetin Waste Disposal Protocol
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Caption: Decision workflow for Celesticetin waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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